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Compound of Interest

Compound Name: 2-Nitroazobenzene

Cat. No.: B8693682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Nitroazobenzene, a

chemical compound utilized in various research and development applications. Due to the

limited availability of specific toxicological data for this compound, this document also draws

upon information from structurally related aromatic nitro compounds to provide a thorough

overview of potential hazards and necessary precautions.

Hazard Identification and Classification
2-Nitroazobenzene is classified as an irritant. Direct contact can cause irritation to the skin,

eyes, and respiratory system.[1] While specific acute toxicity data for 2-Nitroazobenzene is not

readily available, related aromatic nitro compounds are known to be toxic if swallowed, in

contact with skin, or if inhaled.[1] Some aromatic nitro compounds are also suspected of

causing cancer and reproductive toxicity. Therefore, it is crucial to handle 2-Nitroazobenzene
with a high degree of caution.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation. [cite:

H335: May cause respiratory irritation.[1]
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Physical and Chemical Properties
A summary of the known physical and chemical properties of 2-Nitroazobenzene is provided in

the table below.

Property Value

Molecular Formula C₁₂H₉N₃O₂

Molecular Weight 227.22 g/mol

Appearance Not specified

Odor Not specified

Melting Point Not available

Boiling Point Not available

Flash Point Not available

Solubility Not available

Toxicological Data
Specific quantitative toxicological data for 2-Nitroazobenzene, such as LD50 and LC50 values,

are not available.[1] However, data for the related compound, nitrobenzene, is provided below

for context. Aromatic nitro compounds are generally absorbed through the skin and can cause

methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.

Compound Route Species LD50/LC50

Nitrobenzene Oral Mouse 590 mg/kg

Nitrobenzene Dermal Rat 2100 mg/kg

Nitrobenzene Dermal Rabbit 760 mg/kg

Experimental Protocols and Handling Precautions
Strict adherence to safety protocols is mandatory when handling 2-Nitroazobenzene.
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Personal Protective Equipment (PPE)
A diagram illustrating the recommended PPE for handling 2-Nitroazobenzene is provided

below.

Personal Protective Equipment (PPE) Selection

Handling 2-Nitroazobenzene Work in a well-ventilated area
(e.g., fume hood)

Wear safety glasses with
side-shields or goggles

Wear chemically resistant gloves
(e.g., nitrile) Wear a lab coat If dust or aerosols are generated,

wear a respirator Proceed with experiment

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment Workflow.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly after

handling. Avoid breathing dust or fumes. Use only in a well-ventilated area, preferably a

chemical fume hood.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.

First Aid Measures
A logical workflow for first aid response is depicted below.
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First Aid Response

Exposure to 2-Nitroazobenzene

Skin Contact Eye Contact Inhalation Ingestion

Immediately wash with
plenty of soap and water.

Remove contaminated clothing.

Rinse cautiously with water
for several minutes.

Remove contact lenses, if present.

Move person to fresh air.
Keep at rest in a position
comfortable for breathing.

Rinse mouth.
Do NOT induce vomiting.

Seek immediate
medical advice/attention

Click to download full resolution via product page

Figure 2: First Aid Response Workflow.

Accidental Release Measures
In case of a spill, prevent further leakage if it is safe to do so.[2] Absorb the spill with an inert

material and place it into a suitable disposal container.[2] Do not let the product enter drains or

waterways.[2]

Potential Signaling Pathways in Toxicity
The toxicity of aromatic nitro compounds is often linked to their metabolic activation. The

following diagram illustrates a generalized metabolic pathway for nitroaromatic compounds,

which may be relevant for understanding the potential toxicity of 2-Nitroazobenzene. The

primary mechanism involves the reduction of the nitro group.[3]
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Generalized Metabolic Pathway of Nitroaromatic Compounds

Nitroaromatic Compound
(e.g., 2-Nitroazobenzene)

Nitrosoaromatic Intermediate

Nitroreductases

N-Hydroxylaminoaromatic
Intermediate

Nitroreductases

Aminoaromatic Metabolite DNA Adducts

Toxicity / Carcinogenicity

Click to download full resolution via product page

Figure 3: Generalized Metabolic Activation of Nitroaromatic Compounds.

The reduction of the nitro group can lead to the formation of reactive intermediates, such as N-

hydroxylamines, which can bind to DNA and other macromolecules, potentially leading to

cellular damage and carcinogenicity.[3]

Disposal Considerations
Dispose of 2-Nitroazobenzene and its containers in accordance with local, regional, and

national regulations.[2] It is recommended to use a licensed professional waste disposal

service.
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Conclusion
While specific toxicological data for 2-Nitroazobenzene is limited, its classification as an irritant

and the known hazards of related aromatic nitro compounds necessitate stringent safety

precautions. Researchers, scientists, and drug development professionals must employ

appropriate engineering controls, personal protective equipment, and handling procedures to

minimize exposure and mitigate risks. Understanding the potential metabolic activation

pathways can further inform risk assessment and the development of safe laboratory practices.

mitigate risks. Understanding the potential metabolic activation pathways can further inform risk

assessment and the development of safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8693682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8693682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

